Cas no 955028-82-7 (tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate)

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate structure

955028-82-7 structure

Product Name:tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate

CAS No:955028-82-7

Molecular Formula:C₁₀H₁₈FNO₃

Molecular Weight:219.25322675705

MDL:MFCD18425630

CID:796884

PubChem ID:53395319

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Properties

Names and Identifiers

- (3.4)-trans-4-FLUORO-3-HYDROXY-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER RACEMATE
- (3S,4S)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
- trans-1-Boc-4-fluoro-3-hydroxypiperidine
- trans-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate
- (3R,4R)-rel-4-fluoro-3-hydroxy-1-Piperidinecarboxylic acid tert-butyl ester
- rel-1,1-Dimethylethyl (3R,4R)-4-fluoro-3-hydroxy-1-piperidinecarboxylate (ACI)
- 1,1-Dimethylethyl trans-3-hydroxy-4-fluoropiperidine-1-carboxylate
- tert-Butyl trans-4-fluoro-3-hydroxypiperidine-1-carboxylate
- trans-1-Boc-4-fluoro-3-piperidinol
- tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate
- 955028-82-7
- AKOS015899092
- DS-8105
- DTXSID20670502
- (3S,4S)-tert-butyl4-fluoro-3-hydroxypiperidine-1-carboxylate
- SCHEMBL1468294
- (3S,4S)-1-Boc-4-fluoro-3-piperidinol ee
- (3S,4S)-1-Boc-4-fluoro-3-piperidinol
- 1174020-45-1
- MFCD18425630
- tert-butyl (3S,4S)-4-fluoro-3-hydroxypiperidine-1-carboxylate
- MFCD12756120
- P15641
- ZWB02045
- MDL： MFCD18425630
- InChIKey： FZAKOAFETOZBLC-HTQZYQBOSA-N
- Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-5-4-7(11)8(13)6-12/h7-8,13H,4-6H2,1-3H3/t7-,8-/m1/s1
- SMILES： C(N1CC[C@@H](F)[C@H](O)C1)(=O)OC(C)(C)C

Computed Properties

Exact Mass: 219.127
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 219.127
Heavy Atom Count: 15
Complexity: 239
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 49.8A^2

Experimental Properties

Refractive Index: 1.478
Boiling Point: 300.795℃/760mmHg
Flash Point: 135.717°C
Density: 1.15

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IJMA-100mg	(3S,4S)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	955028-82-7	95%	100mg	$27.00	2024-04-19
A2B Chem LLC	AI64434-100mg	Trans-1-Boc-4-fluoro-3-hydroxypiperidine	955028-82-7	95%	100mg	$27.00	2024-07-18
Aaron	AR00IJUM-100mg	(3S,4S)-tert-butyl 4-fluoro-3-hydroxypiperidine-1-carboxylate	955028-82-7	95%	100mg	$43.00	2025-02-28
abcr	AB454628-1 g	1,1-Dimethylethyl trans-3-hydroxy-4-fluoropiperidine-1-carboxylate, 97%; .	955028-82-7	97%	1g	€386.40	2023-06-15
Advanced ChemBlocks	C-3593-250MG	trans-1-Boc-4-fluoro-3-hydroxypiperidine	955028-82-7	97%	250MG	$80	2023-09-15
Alichem	A129000018-250mg	tert-Butyl trans-4-fluoro-3-hydroxypiperidine-1-carboxylate	955028-82-7	95%	250mg	$700.40	2023-08-31
eNovation Chemicals LLC	D499988-1G	tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate	955028-82-7	97%	1G	$225	2022-07-29
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB05232-25g	trans-1-boc-4-fluoro-3-hydroxypiperidine	955028-82-7	95%	25g	$2000	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBY2010156-1G	tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate	955028-82-7	97%	1g	￥ 957.00	2023-04-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1129180-1g	trans-1-Boc-4-fluoro-3-hydroxypiperidine	955028-82-7	97%	1g	￥1262.00	2024-04-24

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Synthesis

Synthetic Circuit 1

161157-50-2

955028-82-7

Reaction Conditions

1.1 Reagents: Triethylamine trihydrofluoride Solvents: 1,2-Dichloroethane ; 18 h, 80 °C; 80 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water

Reference

: Preparation of pyrrolopyridines as checkpoint kinase CHK1 and/or CHK2 inhibitors.

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

955028-82-7

Reaction Conditions

Reference

: Novel diazepane derivatives as CCR2 antagonists and their preparation, pharmaceutical compositions an use in the treatment of diseases

, United States, , ,

Synthetic Circuit 3

161157-50-2

955028-82-7

955029-44-4

Reaction Conditions

1.1 Reagents: Triethylamine trihydrofluoride ; rt → 80 °C; overnight, 80 °C

Reference

: Mono- and Difluorinated Saturated Heterocyclic Amines for Drug Discovery: Systematic Study of Their Physicochemical Properties

Melnykov, Kostiantyn P.; Nazar, Kostiantyn; Smyrnov, Oleh; Skreminskyi, Artem; Pavlenko, Serhii; et al, Chemistry - A European Journal, 2023, 29(47),

Synthetic Circuit 4

161157-50-2

955028-82-7

955029-44-4

Reaction Conditions

1.1 Reagents: Triethylamine trihydrofluoride Solvents: 1,2-Dichloroethane ; 12 h, rt → 80 °C

Reference

: Preparation of diazepanone compounds as chemokine receptor antagonists for treatment of inflammatory diseases

, United States, , ,

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Raw materials

Tert-Butyl 7-oxa-3-azabicyclo[4.1.0]heptane-3-carboxylate

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Preparation Products

tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate Related Literature

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10. Back cover

Proc. Anal. Div. Chem. Soc., 1979,16, X019-X019

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(CAS:955028-82-7)tert-butyl trans-4-fluoro-3-hydroxy-piperidine-1-carboxylate

Purity:99%

Quantity:5g

Price($):431.0